6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid

• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol
• IUPAC Name: 2-(6-chloro-3,4-dihydro-2H-chromen-4-yl)acetic acid
• InChI: InChI=1S/C11H11ClO3/c12-8-1-2-10-9(6-8)7(3-4-15-10)5-11(13)14/h1-2,6-7H,3-5H2,(H,13,14)
• InChI Key: MDDQWWRSRBQTQV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1CC(=O)O)C=C(C=C2)Cl

Description

6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-chloro-3,4-dihydro-2H-1-benzpyran-4-ylidene-acetic acid methyl ester (2.0 g.) was reduced with hydrogen using a 10% Pd-charcoal catalyst (0.20 g.) by stirring at 25° C. in ethyl acetate for 4 hours. The reduction product, 6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid methyl ester (1.0 g.), was heated for 3 days at reflux temperature with potassium hydroxide (2.4 g.) in 25 ml. water. The solution was acidified and extracted with chloroform. Recrystallization from cyclohexane gave 6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid (650 mg. 60%), m.p. 115°-117° C.